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Compound of Interest

Compound Name: cis-1,2-Dibromocyclopentane

Cat. No.: B13358767 Get Quote

Essential Safety and Handling Guide for cis-1,2-
Dibromocyclopentane
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

cis-1,2-Dibromocyclopentane. All personnel should review this document and the

corresponding Safety Data Sheet (SDS) for trans-1,2-Dibromocyclopentane before

commencing any work with this chemical. Note that a specific SDS for cis-1,2-
Dibromocyclopentane is not readily available; therefore, the following guidance is based on

data for the closely related trans-isomer and other similar halogenated hydrocarbons.

Hazard Identification and Personal Protective
Equipment (PPE)
cis-1,2-Dibromocyclopentane is presumed to share hazards with its trans-isomer, which is

classified as harmful if swallowed and causes serious eye damage[1][2]. Therefore, appropriate

personal protective equipment must be worn at all times.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection

Chemical safety goggles or a full-face shield

should be worn to prevent contact with the

eyes[1][3][4].

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene, must be worn. Inspect gloves for any

signs of degradation or puncture before use[3]

[5].

Body Protection

A standard laboratory coat is required. For tasks

with a higher risk of splashing, a chemically

resistant apron should be worn over the lab

coat[5][6].

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation of vapors[4]. A NIOSH-

approved respirator may be necessary for

certain operations[7].

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 1,2-

Dibromocyclopentane. These properties are for the compound in general and may not

distinguish between the cis and trans isomers.

Property Value

Molecular Formula C₅H₈Br₂

Molecular Weight 227.92 g/mol [8][9]

Appearance Colorless liquid[10]

CAS Number 33547-17-0 (cis-isomer)[8]
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Adherence to the following procedural steps is mandatory to ensure the safe handling of cis-
1,2-Dibromocyclopentane.

Experimental Workflow for Handling:
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Caption: Safe handling workflow for cis-1,2-Dibromocyclopentane.
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Step-by-Step Protocol:

Preparation:

Thoroughly review the Safety Data Sheet for trans-1,2-Dibromocyclopentane.

Put on all required personal protective equipment as detailed in the table above.

Verify that the chemical fume hood is functioning correctly.

Handling:

Conduct all manipulations of cis-1,2-Dibromocyclopentane within a certified chemical

fume hood[4].

Avoid direct contact with skin and eyes[7].

Prevent the inhalation of any vapors.

Keep the container tightly closed when not in use and store in a cool, dry, and well-

ventilated area[1].

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention[1].

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention[1].
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All waste containing cis-1,2-Dibromocyclopentane must be treated as hazardous.

Disposal Workflow:

Waste Segregation

Temporary Storage

Final Disposal

Liquid Waste:
Collect in a labeled,
sealed container for

halogenated organic waste.

Store waste in a designated,
well-ventilated, and secure area.

Solid Waste:
Contaminated items (e.g., gloves,
paper towels) should be placed

in a labeled, sealed bag.

Arrange for pickup and
disposal by the institution's
Environmental Health and
Safety (EHS) department.

Click to download full resolution via product page

Caption: Disposal workflow for cis-1,2-Dibromocyclopentane waste.

Disposal Protocol:

Waste Collection:

Collect all liquid waste containing cis-1,2-Dibromocyclopentane in a designated,

properly labeled container for halogenated organic waste.

Contaminated solid waste, such as gloves and absorbent materials, should be collected in

a separate, clearly labeled hazardous waste container.

Storage:
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Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Final Disposal:

Dispose of all waste in accordance with local, state, and federal regulations. This is

typically handled by the institution's Environmental Health and Safety (EHS) office. Do not

dispose of this chemical down the drain[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13358767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13358767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

